Cas no 1158449-43-4 (2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride)

• Product Name: 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride
• CAS No: 1158449-43-4
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• MDL: MFCD05861371
• CID: 1205776
• PubChem ID: 17749827
• Update Time: 2025-06-25

2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-1-yl)propan-2-amine dihydrochloride
• AGN-PC-01LQPQ
• CTK6A8460
• 2IEA-J01-1
• AR1133
• AG-A-43196
• OR12978
• KB-08016
• 1-(2-Aminopropyl)-1H-imidazole dihydrochloride
• 1-imidazol-1-ylpropan-2-amine
• 1-imidazol-1-ylpropan-2-amine,dihydrochloride
• dihydrochloride
• 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride
• 1-(1H-Imidazol-1-yl)propan-2-aminedihydrochloride
• 1-(1H-Imidazol-1-yl)propan-2-amine--hydrogen chloride (1/2)
• 2-imidazol-1-yl-1-methyl-ethylamine dihydrochloride, AldrichCPR
• AS-45035
• A920964
• 2-Imidazol-1-yl-1-methyl-ethylamineDiHCl
• 2-IMIDAZOL-1-YL-1-METHYL-ETHYLAMINE 2HCL
• 1-imidazol-1-ylpropan-2-amine;dihydrochloride
• AKOS024397382
• 2-Imidazol-1-yl-1-methyl-ethylamine DiHCl
• MFCD05861371
• DTXSID10590008
• 1158449-43-4
• [2-(1H-imidazol-1-yl)-1-methylethyl]amine dihydrochloride
• CS-0171990

• MDL： MFCD05861371
• Inchi： 1S/C6H11N3.2ClH/c1-6(7)4-9-3-2-8-5-9;;/h2-3,5-6H,4,7H2,1H3;2*1H
• InChI Key： UUKURTZKYHMFBQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=NC=C1)CC(C)N

Computed Properties

• Exact Mass: 197.04900
• Monoisotopic Mass: 197.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 43.84000
• LogP: 2.53460

2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride

Professional Introduction to 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride (CAS No. 1158449-43-4)

2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride, identified by its CAS number 1158449-43-4, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazole derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an imidazole ring and a methylated ethylamine side chain, contribute to its unique chemical properties and biological interactions.

The imidazole core is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological functions ranging from antimicrobial to antiviral and anticancer activities. The incorporation of a methyl group at the 1-position of the imidazole ring and the ethylamine moiety at the 1-position introduces additional functional groups that can modulate the compound's pharmacokinetic and pharmacodynamic profiles. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical formulations and experimental applications.

In recent years, there has been growing interest in developing novel imidazole-based compounds for therapeutic purposes. Research has demonstrated that modifications within the imidazole ring can significantly alter the biological activity of these molecules. For instance, studies have shown that substituents at specific positions on the imidazole ring can enhance binding affinity to target proteins or enzymes, leading to improved efficacy in treating various diseases. The compound 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride is being explored as a potential lead compound in this context, with preliminary studies suggesting its utility in modulating enzyme activity and cellular signaling pathways.

One of the most promising areas of research involving 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride is its potential application in oncology. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. By targeting these pathways with small molecule inhibitors, it may be possible to inhibit tumor progression and induce apoptosis. The structural features of this compound make it a candidate for interacting with key enzymes involved in cancer metabolism and signal transduction. Preliminary in vitro studies have indicated that 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride can inhibit the activity of certain kinases and transcription factors, which are critical for cancer cell proliferation.

Additionally, this compound has shown promise in other therapeutic areas, including inflammation and neurodegenerative diseases. Inflammatory processes are mediated by complex signaling networks involving various cytokines and enzymes. The ability of 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride to modulate these pathways suggests its potential as an anti-inflammatory agent. Similarly, neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. Studies have indicated that imidazole derivatives can interfere with protein misfolding and reduce oxidative damage, making them attractive candidates for treating these conditions.

The synthesis of 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the imidazole ring, followed by functionalization at the desired positions using established chemical methodologies. The introduction of the methyl group and ethylamine side chain is achieved through nucleophilic substitution or other coupling reactions, depending on the synthetic route chosen. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.

The characterization of 2-Imidazol-1-yl-1-methyl-ethylamine Dihydrochloride is performed using a combination of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure, purity, and chemical properties of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and verifying the connectivity between atoms within the molecule. Mass spectrometry offers high sensitivity and specificity for detecting impurities or degradation products.

In conclusion, 2-Imidazol-1-ylyl-methyl-Ethylamine Dihydrochloride (CAS No. 1158449434) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for modulating various biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Ongoing research efforts are focused on optimizing its synthesis, characterizing its biological activity, and exploring its therapeutic applications in preclinical models. As our understanding of drug mechanisms continues to evolve, compounds like 2-imidazol-ylyl-methyl-Ethylamine Dihydrochloride are likely to play an increasingly important role in developing novel treatments for human diseases.